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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

CAY10444, also known as BML-241, is a potent and selective antagonist of the sphingosine-1-

phosphate receptor 3 (S1P₃).[1][2][3][4] It is a valuable tool for studying the physiological and

pathological roles of the S1P₃ receptor, which is involved in various cellular processes,

including cell growth, migration, and inflammation.[2][5] CAY10444 has been shown to inhibit

S1P-induced calcium mobilization and the growth and migration of certain cell types.[2][5] This

document provides detailed protocols for the preparation of CAY10444 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent, ensuring reproducible and reliable experimental

results.

Chemical and Physical Properties
A summary of the key quantitative data for CAY10444 is presented in the table below for easy

reference.
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Property Value Reference

Synonyms
BML-241, 2-undecyl-4R-

thiazolidinecarboxylic acid
[2][4]

Molecular Formula C₁₅H₂₉NO₂S [1][2][4]

Molecular Weight
287.46 g/mol (also cited as

287.5 g/mol )
[1][2][4]

Appearance
Crystalline solid, White to off-

white
[1][2][4]

Purity ≥98% [2][4]

Solubility in DMSO
10 mg/mL to 29 mg/mL (may

require warming)
[1][3][6]

IC₅₀

11.6 µM for S1P-induced

calcium mobilization in CHO

cells expressing human S1P₃

[2]

Experimental Protocols
Materials and Equipment

CAY10444 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional, for warming)

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
CAY10444 is for research use only and not for human or veterinary use.[4]

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Preparation of a 10 mM CAY10444 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro experiments.

Step-by-Step Procedure:

Equilibrate CAY10444: Allow the vial of CAY10444 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weigh CAY10444: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CAY10444 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 2.875 mg of CAY10444 (Molecular Weight = 287.5 g/mol ).

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge

tube containing the CAY10444 powder. To prepare a 10 mM stock solution with 2.875 mg of

CAY10444, add 1 mL of DMSO. Note that hygroscopic DMSO can negatively impact

solubility.[1]

Dissolve the Compound:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)

and/or sonication can be applied.[6] Visually inspect the solution to ensure it is clear and

free of particulates.
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Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

For long-term storage, store the aliquots at -80°C for up to 6 months.[1] For short-term

storage, -20°C for up to 1 month is acceptable.[1]

Preparation of Working Solutions
To prepare a working solution, dilute the 10 mM DMSO stock solution with the appropriate cell

culture medium or buffer immediately before use. It is not recommended to store aqueous

solutions for more than one day.[7]

Example Dilution: To prepare a 10 µM working solution in 1 mL of cell culture medium:

Take 1 µL of the 10 mM CAY10444 stock solution.

Add it to 999 µL of the desired cell culture medium.

Mix thoroughly by gentle pipetting or brief vortexing.

Visualizations
Signaling Pathway of CAY10444
CAY10444 acts as an antagonist to the S1P₃ receptor, thereby inhibiting its downstream

signaling. One of the key pathways affected is the Ras/pERK pathway, which is involved in cell

proliferation.[8]
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Caption: CAY10444 inhibits the S1P/S1P₃ signaling pathway.

Experimental Workflow for CAY10444 Stock Solution
Preparation
The following diagram illustrates the key steps in preparing a CAY10444 stock solution.
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Caption: Workflow for CAY10444 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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